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Compound of Interest

Compound Name: Diiodomethane-13C,d2

CAS No.: 1217038-24-8

Cat. No.: B1142166

Get Quote

Executive Summary
Diiodomethane-13C,d2 (Methylene iodide-13C,d2) is a high-value stable isotope reagent used

primarily in organic synthesis for the installation of isotopically labeled cyclopropane rings and

methylene bridges. Its core utility lies in Simmons-Smith cyclopropanation, where it serves as

the carbenoid precursor, allowing precise tracking of carbon and hydrogen/deuterium atoms in

metabolic stability studies and structural elucidation (NMR/MS).

This guide provides a rigorous physicochemical profile, spectroscopic data, and handling

protocols designed for researchers in drug discovery and structural biology.

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
The substitution of Carbon-12 with Carbon-13 and Hydrogen-1 with Deuterium significantly

alters the mass and spectroscopic properties while retaining the chemical reactivity of the

parent compound.
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Nomenclature & Identification
Parameter Specification

Chemical Name Diiodomethane-13C,d2

Synonyms
Methylene iodide-13C,d2; Bis(iodo)methane-

13C,d2

CAS Number 1217038-24-8 (Isotopologue specific)

Parent CAS 75-11-6 (Unlabeled Diiodomethane)

Molecular Formula
CD

I

Molecular Weight
270.84 g/mol (Calculated) vs 267.84 g/mol

(Unlabeled)

SMILES [2H](I)I

Physical Properties Table
Note: Values for the labeled compound are derived from the parent compound with

adjustments for isotopic mass effects.
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Property Value (Labeled)
Value (Unlabeled
Ref)

Notes

Appearance
Colorless to amber

liquid
Colorless liquid

Darkens upon light

exposure (I

release).

Density ~3.36 g/mL @ 25°C 3.325 g/mL

Increased density due

to

C and D

mass contribution.

Boiling Point
68–70 °C @ 11

mmHg

181 °C (dec) @ 760

mmHg

Decomposes near BP

at atm pressure. Distill

under vacuum.

Melting Point ~6 °C 6 °C
Freezes in cold

storage.

Refractive Index (

)
~1.74 1.741

Extremely high RI;

used in optical contact

liquids.

Solubility Ether, DCM, Ethanol Water (Negligible)
Hydrophobic; miscible

with organic solvents.

Spectroscopic Characterization (The "Fingerprint")
For researchers validating the identity of Diiodomethane-13C,d2, Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) provide distinct signatures.

Nuclear Magnetic Resonance (NMR)
The presence of

C (Spin 1/2) and Deuterium (Spin 1) creates a unique coupling pattern.

C NMR (Proton Decoupled):
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Chemical Shift (

):-54.0 to -56.0 ppm (Relative to TMS).

Mechanistic Note: The heavy atom effect of two Iodine atoms causes significant

shielding, pushing the signal upfield (negative ppm), a rare occurrence for sp

carbons.

Multiplicity:Quintet (1:2:3:2:1).

Coupling Constant (

): ~20–25 Hz.

Explanation: The

C nucleus couples with two equivalent Deuterium nuclei (

). Multiplicity =

.

H NMR:

Silent. (Ideally, no signal should be observed if isotopic purity is >99% D. Residual protio-

species

CHD I

may appear as a doublet split by

C with

Hz).

Mass Spectrometry (MS)
Ionization: EI (Electron Impact) or CI (Chemical Ionization).

Molecular Ion (
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):m/z 271 (Dominant peak for

CD

I

).

Fragmentation:

m/z 144 (

CD

I

).

m/z 17 (

CD

).

Applications in Drug Development: The Simmons-
Smith Reaction
The primary application of Diiodomethane-13C,d2 is the Simmons-Smith Cyclopropanation.

This reaction installs a labeled cyclopropane ring, a bioisostere often used to increase

metabolic stability (blocking metabolic soft spots) or constrain conformation.

Mechanistic Workflow
The reaction utilizes a Zinc-Carbenoid intermediate (Furukawa reagent or Zn-Cu couple) to

transfer the labeled methylene group stereospecifically.[1]
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Figure 1: Mechanistic pathway of Simmons-Smith cyclopropanation using Diiodomethane-
13C,d2, illustrating the transfer of the isotopically labeled carbenoid.

Strategic Utility in Drug Design
Metabolic Blocking: Deuterium at the cyclopropane ring (

) can significantly reduce the rate of CYP450-mediated oxidation due to the Kinetic Isotope
Effect (KIE).

Tracer Studies: The

C label allows for easy detection of the drug fragment in complex biological matrices using

C-NMR or LC-MS/MS.

Experimental Protocol: Labeled Cyclopropanation
Safety Warning: Diiodomethane is toxic and corrosive. The reaction involves organozinc

species which can be pyrophoric. Perform all steps in a fume hood under inert atmosphere

(Argon/Nitrogen).

Reagents
Substrate: 1.0 eq (Alkene)

Diiodomethane-13C,d2: 2.0 – 3.0 eq

Diethylzinc (Et
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Zn): 2.0 – 2.5 eq (1.0 M in Hexanes)

Solvent: Dichloromethane (Anhydrous, degassed)

Step-by-Step Procedure (Furukawa Modification)
Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber

septum. Flush with Argon.

Solvent Charge: Add anhydrous Dichloromethane (DCM) and the alkene substrate. Cool the

mixture to 0 °C (Ice bath).

Carbenoid Formation (In-situ):

Carefully add Diethylzinc (Et

Zn) dropwise via syringe. (Caution: Exothermic).

Stir for 10 minutes.

Crucial Step: Add Diiodomethane-13C,d2 dropwise via syringe. The solution may

become cloudy as the active species (

/

) forms.

Reaction: Allow the mixture to warm slowly to Room Temperature (RT) and stir for 6–12

hours. Monitor conversion by TLC or GC-MS.

Quench:

Cool back to 0 °C.

Slowly add saturated aqueous Ammonium Chloride (

) to quench excess organozinc. (Caution: Gas evolution).

Workup:
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Separate layers. Extract aqueous layer with DCM (3x).

Wash combined organics with saturated

and Brine.

Dry over

, filter, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel).

Safety, Stability & Handling Logic
Diiodomethane-13C,d2 is expensive and chemically sensitive. Proper handling preserves

isotopic purity and chemical integrity.

Decomposition Pathway
Light and heat promote homolytic cleavage of the C-I bond, generating Iodine radicals (

).

Indicator: The liquid turns from colorless to pink/brown.

Storage & Handling Decision Tree
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Received Diiodomethane-13C,d2

Check Appearance
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Ready for Synthesis
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Figure 2: Quality control and storage logic for maintaining reagent integrity.

Stabilization
Copper Wire: Store the liquid over a piece of bright copper wire. The copper reacts with free

iodine (
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), preventing the autocatalytic decomposition cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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